Macquarimicin C
Overview
Description
Macquarimicin C is a natural product found in Micromonospora chalcea and Micromonospora with data available.
Scientific Research Applications
Synthesis and Structural Analysis
Macquarimicin C, along with its analogs macquarimicins A and B, are novel natural products with unique tetra- or pentacyclic frameworks. Significant research efforts have been dedicated to their total synthesis and the understanding of their complex molecular structures. Munakata et al. (2004) achieved the total synthesis of macquarimicins A-C using a biosynthesis-based intramolecular Diels-Alder (IMDA) approach. This method facilitated the stereoselective construction of their unique molecular frameworks and established the absolute stereochemistry of the macquarimicins. The synthesis was characterized by a transannular Diels-Alder reaction and was deemed convergent and efficient, providing a significant yield from readily available starting materials (Munakata et al., 2004).
In a related study, the same group reported the first total synthesis of macquarimicin A, highlighting the accomplishment of constructing the tetracyclic framework and affirming the absolute configuration and C(2)-C(3) geometry of macquarimicin A (Munakata et al., 2003). Furthermore, the synthesis of the AB-ring system of macquarimicins was achieved with high stereoselectivity, emphasizing the intricate and precise synthetic approaches required to construct such complex natural products (Munakata et al., 2001).
Advanced Synthetic Strategies
Advanced synthetic strategies have been explored to construct the complex molecular architecture of macquarimicin C and related compounds. Chrobok et al. (2007) discussed practical EPC-syntheses of δ-substituted-β-keto δ-lactones, which are subunits of macquarimicins. The study employed Tietze's tandem reaction for the synthesis of these intricate molecular structures and examined the final oxidative radical tandem cyclization, shedding light on the synthetic challenges and strategies related to macquarimicin C (Chrobok et al., 2007).
properties
Product Name |
Macquarimicin C |
|---|---|
Molecular Formula |
C22H26O5 |
Molecular Weight |
370.4 g/mol |
IUPAC Name |
(2S,3S,4R,6R,8S,11S)-6-methyl-2-(2-oxopropyl)-16-oxapentacyclo[13.2.2.01,13.03,11.04,8]nonadec-9-ene-7,17,18-trione |
InChI |
InChI=1S/C22H26O5/c1-10-5-16-15(20(10)25)4-3-12-7-13-8-14-9-18(24)22(13,21(26)27-14)17(19(12)16)6-11(2)23/h3-4,10,12-17,19H,5-9H2,1-2H3/t10-,12-,13?,14?,15+,16+,17+,19+,22?/m1/s1 |
InChI Key |
ZKSMHLMCOSXDEO-DMZJQQGVSA-N |
Isomeric SMILES |
C[C@@H]1C[C@H]2[C@@H](C1=O)C=C[C@H]3[C@@H]2[C@@H](C45C(C3)CC(CC4=O)OC5=O)CC(=O)C |
Canonical SMILES |
CC1CC2C(C1=O)C=CC3C2C(C45C(C3)CC(CC4=O)OC5=O)CC(=O)C |
synonyms |
macquarimicin C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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